Cas no 139484-40-5 (4-(2-Oxo-2-phenylethoxy)benzaldehyde)

4-(2-Oxo-2-phenylethoxy)benzaldehyde Properties

Names and Identifiers

• 4-(2-Oxo-2-phenylethoxy)benzaldehyde
• Benzaldehyde,4-(2-oxo-2-phenylethoxy)-
• 2-(4-formylphenoxy)-1-phenylethanone
• 4-(2-oxo-2-phenylethoxy)-benzaldehyde
• 4-(2-oxo-2-phenylethoxy)benzaldehyde(SALTDATA: FREE)
• AC1M10KB
• AC1Q6PU8
• ACMC-1BZ46
• Ambcb7260056
• CTK4C1829
• 4-(2-oxo-2-phenylethoxy) benzaldehyde
• 4-phenacyloxybenzaldehyde
• AKOS000118537
• CS-0221042
• 4-(2-Oxo-2-phenylethoxy)benzaldehyde, AldrichCPR
• EN300-08214
• SCHEMBL15164606
• Benzaldehyde, 4-(2-oxo-2-phenylethoxy)-
• DTXSID30366161
• 139484-40-5
• Z19658591
• +Expand

• MDL： MFCD03361596
• InChIKey： DUFOKNRIMNOESJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O3/c16-10-12-6-8-14(9-7-12)18-11-15(17)13-4-2-1-3-5-13/h1-10H,11H2
• SMILES： C1=CC=C(C=C1)C(=O)COC2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 240.07866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 240.078644241g/mol
• Heavy Atom Count: 18
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37